Cas no 1523446-93-6 (4-CYANOPYRIDAZINE-3-SULFONAMIDE)

• Product Name: 4-CYANOPYRIDAZINE-3-SULFONAMIDE
• CAS No: 1523446-93-6
• MF: C₅H₄N₄O₂S
• MW: 184.17585849762
• MDL: MFCD23923602
• CID: 5244255
• Update Time: 2025-09-25

4-CYANOPYRIDAZINE-3-SULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinesulfonamide, 4-cyano-
• 4-CYANOPYRIDAZINE-3-SULFONAMIDE

• MDL： MFCD23923602
• Inchi： 1S/C5H4N4O2S/c6-3-4-1-2-8-9-5(4)12(7,10)11/h1-2H,(H2,7,10,11)
• InChI Key： MARWVNKSRHKMMW-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NN=CC=C1C#N

Additional information on 4-CYANOPYRIDAZINE-3-SULFONAMIDE

Recent Advances in the Study of 4-Cyanopyridazine-3-sulfonamide (CAS: 1523446-93-6): A Promising Scaffold in Medicinal Chemistry

4-Cyanopyridazine-3-sulfonamide (CAS: 1523446-93-6) has emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies highlight its potential as a building block for the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug design. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's unique structure, featuring a cyano group and a sulfonamide moiety, enables it to interact with a variety of biological targets. Recent publications have demonstrated its efficacy as an inhibitor of carbonic anhydrases (CAs) and other metalloenzymes, which are critical in diseases such as cancer, glaucoma, and epilepsy. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-cyanopyridazine-3-sulfonamide exhibit nanomolar affinity for CA isoforms, suggesting their potential as selective inhibitors.

In addition to its enzyme inhibitory properties, 4-cyanopyridazine-3-sulfonamide has been explored for its role in fragment-based drug discovery (FBDD). Researchers have utilized this scaffold to design small-molecule probes that modulate protein-protein interactions (PPIs), a challenging yet promising area in drug development. Computational modeling and X-ray crystallography studies have provided insights into the binding modes of these derivatives, facilitating the rational design of more potent analogs.

The synthetic accessibility of 4-cyanopyridazine-3-sulfonamide further enhances its appeal. Recent advancements in one-pot multicomponent reactions have streamlined the production of its derivatives, enabling rapid structure-activity relationship (SAR) studies. A 2024 report in Organic Letters detailed an efficient protocol for the synthesis of sulfonamide-linked heterocycles, including 4-cyanopyridazine derivatives, with high yields and minimal purification steps.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-cyanopyridazine-3-sulfonamide-based compounds. Issues such as solubility and metabolic stability are currently being addressed through structural modifications, including the introduction of solubilizing groups and bioisosteric replacements. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 4-cyanopyridazine-3-sulfonamide (CAS: 1523446-93-6) represents a valuable scaffold with broad applicability in medicinal chemistry. Its dual functionality as an enzyme inhibitor and a fragment for drug design underscores its potential in addressing unmet medical needs. Future research should focus on expanding its therapeutic scope and overcoming existing limitations to fully realize its clinical potential.